Tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate
Overview
Description
Tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate, also known as N-Boc-1,4-butanediamine or tert-Butyl N-(4-aminobutyl)carbamate, is a chemical compound with the molecular formula C9H20N2O2 . It is used in the preparation of pharmacologically active compounds and spermidine analogues .
Synthesis Analysis
The synthesis of this compound involves the reaction of 1,4-butanediamine with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as N,N-diisopropylethylamine (DIEA) in an organic solvent like dichloromethane.Molecular Structure Analysis
The molecular weight of this compound is 188.27 . The InChI code for this compound is1S/C9H20N2O2/c1-9(2,3)13-8(12)11-7-5-4-6-10;/h4-7,10H2,1-3H3,(H,11,12)
. Physical and Chemical Properties Analysis
The compound is a white to yellow powder or crystals . It has a density of 0.984 g/mL at 20 °C . The boiling point is predicted to be 292.9±23.0 °C .Scientific Research Applications
Synthesis of Key Intermediates
Tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate serves as a crucial intermediate in synthesizing specific compounds. For instance, it has been used in the practical synthesis of (S)-tert-butyl 3-methyl-1,4-diazepane-1-carboxylate, a key intermediate for the Rho–kinase inhibitor K-115. This synthesis involves intramolecular Fukuyama–Mitsunobu cyclization starting from commercially available aminopropanol, demonstrating the compound's utility in complex synthetic pathways (Gomi et al., 2012).
Versatile Intermediates for Asymmetric Synthesis
The related N-tert-butanesulfinyl imines, resembling the tert-butyl structure, act as versatile intermediates for asymmetric amine synthesis. They are prepared by condensing tert-butanesulfinamide with aldehydes and ketones, facilitating nucleophilic addition due to the activation by the tert-butanesulfinyl group. This method has been pivotal in synthesizing a wide range of enantioenriched amines, proving the tert-butyl structure's adaptability in asymmetric synthesis (Ellman et al., 2002).
Synthetic Applications in Peptide Mimetics
The tert-butyl structure is also instrumental in developing spirolactams as pseudopeptides, serving as constrained surrogates for specific dipeptides. This has implications in peptide synthesis where the tert-butyl derivative plays a critical role in stabilizing the structure and facilitating conformational analyses, showcasing its utility in mimicking biologically relevant structures (Fernandez et al., 2002).
Spectroscopy and Photolysis Studies
Reduction Studies and Quantum Yields
Studies involving the reduction of benzophenone by aliphatic amines, including tert-butylamine, have utilized the tert-butyl structure to understand the quantum yields and kinetic isotope effects in photolysis. This indicates its significance in photochemical studies and in understanding the dynamics of radical formation and quenching mechanisms (Inbar et al., 1981).
Synthesis of Radioligands for Imaging
The tert-butyl structure has found applications in radiopharmacy, exemplified by the synthesis of [123I]tert-butyl 8-iodo-5,6-dihydro-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine 3-carboxylate. This compound is a high-affinity and selective radioligand for diazepam-insensitive benzodiazepine receptors, highlighting its relevance in developing diagnostic tools (He et al., 1994).
Safety and Hazards
This compound is classified as dangerous, causing serious eye irritation and skin burns . It is advised to avoid all personal contact, including inhalation . Use in a well-ventilated area and avoid contact with moisture . When handling, do not eat, drink, or smoke . Keep containers securely sealed when not in use .
Properties
IUPAC Name |
tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H29N3O2/c1-14(2,3)19-13(18)17-10-6-9-16(11-12-17)8-5-4-7-15/h4-12,15H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMUWHXMBBPHJKR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCN(CC1)CCCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H29N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.40 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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